Cas no 519150-20-0 (4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 519150-20-0
• MF: C₁₂H₁₆N₄OS
• MW: 264.346640586853
• CID: 3105279
• PubChem ID: 2645653
• Update Time: 2025-06-08

4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Ethoxy-propyl)-5-pyridin-4-yl-4H-[1,2,4]triazole-3-thiol
• 4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• EN300-03446
• AKOS000116310
• 519150-20-0
• SR-01000033914-1
• Z56838490
• SR-01000033914
• 4-(3-ethoxypropyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione,4-(3-ethoxypropyl)-2,4-dihydro-5-(4-pyridinyl)-

• Inchi： 1S/C12H16N4OS/c1-2-17-9-3-8-16-11(14-15-12(16)18)10-4-6-13-7-5-10/h4-7H,2-3,8-9H2,1H3,(H,15,18)
• InChI Key： HSNHBILUSMRQPG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1CCCOCC

Computed Properties

• Exact Mass: 264.10448232Da
• Monoisotopic Mass: 264.10448232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.8Ų

Additional information on 4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 519150-20-0)

The compound 4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 519150-20-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a pyridine ring and a thiol group in its structure enhances its potential for applications in drug discovery and material science.

Recent studies have highlighted the growing interest in triazole derivatives as key building blocks for designing novel therapeutics. The 4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol structure is particularly intriguing due to its ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and hydrophobic interactions. Researchers are actively exploring its potential in addressing global health challenges, including antimicrobial resistance and chronic inflammatory diseases, which remain top priorities in the scientific community.

From a synthetic chemistry perspective, the preparation of CAS No. 519150-20-0 involves multi-step reactions, often starting from readily available precursors like pyridine-4-carboxylic acid and hydrazine derivatives. The ethoxypropyl side chain introduces flexibility into the molecule, which can be crucial for optimizing pharmacokinetic properties. This adaptability makes the compound a valuable candidate for structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry.

In the context of green chemistry, there is increasing demand for sustainable synthesis methods for compounds like 4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol. Researchers are investigating catalytic approaches and solvent-free reactions to minimize environmental impact—a hot topic aligned with the United Nations Sustainable Development Goals (SDGs). The thiol functional group in this compound also opens doors for click chemistry applications, another rapidly growing field in drug development and bioconjugation.

The physicochemical properties of 519150-20-0, including its solubility, stability, and lipophilicity, are critical for its potential applications. Computational chemistry and molecular modeling studies have become essential tools for predicting these properties, reducing the need for extensive laboratory testing. This aligns with the current industry shift toward AI-driven drug discovery, a frequently searched topic in scientific databases and patent literature.

Beyond pharmaceuticals, 4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol has shown promise in materials science. Its molecular structure suggests potential applications in corrosion inhibition, particularly for metals used in biomedical implants—an area of high interest due to the aging global population. The compound's ability to form stable complexes with transition metals could also make it relevant for catalytic systems or sensors.

Quality control and analytical characterization of CAS No. 519150-20-0 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The pharmaceutical industry's growing emphasis on quality by design (QbD) principles has increased the demand for robust analytical methods for triazole compounds. This trend reflects broader concerns about product safety and regulatory compliance in chemical manufacturing.

Looking ahead, the scientific community continues to explore new derivatives and analogs of 4-(3-ethoxypropyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol to expand its utility. With the rise of personalized medicine and targeted therapies, such specialized compounds are likely to play an increasingly important role in addressing unmet medical needs. The compound's versatility ensures it remains a subject of active investigation across multiple disciplines.